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chlorophenoxy)phenyl]benzamide

Cat. No.: B339244 Get Quote

In-depth Technical Guide: N-phenylbenzamide
For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This guide provides a comprehensive technical overview of N-phenylbenzamide, a versatile

chemical compound with a range of biological activities. Due to the lack of a registered CAS

number and available data for N-[4-(2-chlorophenoxy)phenyl]benzamide, this document

focuses on the well-characterized parent compound, N-phenylbenzamide (CAS No. 93-98-1).

This document details its chemical properties, provides a list of potential suppliers, outlines a

standard laboratory synthesis protocol, and discusses its known biological activities, offering a

valuable resource for researchers in medicinal chemistry and drug development.

Compound Identification and Properties
Chemical Name: N-phenylbenzamide

Synonyms: Benzanilide, N-Benzoylaniline, Benzoic acid anilide[1]
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Property Value Reference

CAS Number 93-98-1 [1][2][3][4][5]

Molecular Formula C₁₃H₁₁NO [1][2]

Molecular Weight 197.23 g/mol [1]

Melting Point 161-165 °C [2]

Boiling Point 117 °C at 10 mmHg [2]

Density 1.32 g/mL [2]

Appearance
Colorless or white flake

crystals

Commercial Availability
N-phenylbenzamide is readily available from a variety of chemical suppliers. Researchers can

procure this compound for laboratory and research purposes from the following vendors:

Supplier Purity Available Quantities

Apollo Scientific ≥95% 25g

CymitQuimica 98% 5g, 25g, 50g, 100g, 500g

Manchester Organics Not Specified Inquire for bulk

Sigma-Aldrich (AldrichCPR) Not Specified Inquire

Ambeed, Inc. Not Specified Inquire

AiFChem Not Specified Inquire

Please note that availability and purity may vary. It is recommended to contact the suppliers

directly for the most current information.

Experimental Protocol: Synthesis of N-
phenylbenzamide
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The following is a common laboratory procedure for the synthesis of N-phenylbenzamide via

the Schotten-Baumann reaction.

Materials:

Aniline

Benzoyl chloride

10% Sodium hydroxide (NaOH) solution

Dichloromethane (CH₂Cl₂)

Anhydrous magnesium sulfate (MgSO₄)

Distilled water

Standard laboratory glassware (beaker, separatory funnel, Büchner funnel, etc.)

Magnetic stirrer and stir bar

pH paper

Procedure:

Reaction Setup: In a beaker, dissolve aniline in dichloromethane. Begin stirring the solution

at room temperature.

Acylation: Slowly add benzoyl chloride to the aniline solution while continuing to stir.

Neutralization: Add 10% sodium hydroxide solution dropwise to the reaction mixture to

neutralize the hydrochloric acid formed during the reaction. Monitor the pH with pH paper to

ensure the solution remains basic.

Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially

with dilute hydrochloric acid and then with brine (saturated NaCl solution).

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.
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Isolation: Filter the drying agent and concentrate the organic solution under reduced

pressure to obtain the crude N-phenylbenzamide.

Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as ethanol, to yield pure N-phenylbenzamide crystals.

Safety Precautions: This reaction should be performed in a well-ventilated fume hood. Benzoyl

chloride is corrosive and lachrymatory. Aniline is toxic. Appropriate personal protective

equipment (gloves, safety glasses, lab coat) should be worn at all times.

Biological Activities and Potential Applications
N-phenylbenzamide and its derivatives have demonstrated a wide spectrum of biological

activities, making them attractive scaffolds for drug discovery.

Antimicrobial Activity: N-phenylbenzamides have shown potential as both antibacterial and

antifungal agents. They have been found to inhibit the growth of Gram-positive and Gram-

negative bacteria, as well as the fungus Candida albicans.[6]

Antiviral Activity: Certain derivatives of N-phenylbenzamide have been identified as inhibitors

of Enterovirus 71 (EV71).[7] The proposed mechanism of action for some of these

compounds involves binding to the viral capsid, thereby stabilizing the virion and preventing

its uncoating.[8]

Antiparasitic Activity: Analogs of N-phenylbenzamide have been investigated for their activity

against the neglected tropical disease pathogen, Schistosoma mansoni, the flatworm

responsible for schistosomiasis.[9] Some derivatives have shown potent and fast-acting

schistosomicidal effects.[9]

Anticancer and Immunosuppressive Properties: Some N-phenylbenzamide derivatives have

been explored for their potential in treating malignant, proliferative, and autoimmune

diseases, as well as for immunosuppressive therapy in transplants.[10]

Experimental Workflow and Logical Relationships
The following diagram illustrates a typical workflow for the synthesis and initial biological

screening of N-phenylbenzamide derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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